Cas no 1083317-82-1 (5-p-Tolyl-oxazole-2-carboxylic acid)

• Product Name: 5-p-Tolyl-oxazole-2-carboxylic acid
• CAS No: 1083317-82-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5156793
• Update Time: 2026-03-04

5-p-Tolyl-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-p-Tolyl-oxazole-2-carboxylic acid
• 2-Oxazolecarboxylic acid, 5-(4-methylphenyl)-

• Inchi： 1S/C11H9NO3/c1-7-2-4-8(5-3-7)9-6-12-10(15-9)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： XXMVZVRQPNGZEL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=CN=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-p-Tolyl-oxazole-2-carboxylic acid

Introduction to 5-p-Tolyl-oxazole-2-carboxylic acid (CAS No. 1083317-82-1)

5-p-Tolyl-oxazole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1083317-82-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the oxazole family, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a carboxylic acid functional group at the 2-position and a para-tolyl (methylphenyl) substituent at the 5-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 5-p-Tolyl-oxazole-2-carboxylic acid combines the stability of the oxazole ring with the electronic effects of the para-tolyl group. This combination enhances its reactivity, making it a versatile building block for more complex molecules. In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

One of the most compelling aspects of 5-p-Tolyl-oxazole-2-carboxylic acid is its role as a precursor in the synthesis of biologically active molecules. The oxazole core is a common scaffold in many pharmacologically relevant compounds, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the para-tolyl group further modulates these properties, potentially enhancing binding affinity to biological targets. This has led to extensive research into derivatives of 5-p-Tolyl-oxazole-2-carboxylic acid, with studies focusing on optimizing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have enabled more efficient design and synthesis strategies for 5-p-Tolyl-oxazole-2-carboxylic acid derivatives. Molecular modeling techniques have been employed to predict the interactions between this compound and various biological receptors, aiding in the rational design of drug candidates. These computational approaches have accelerated the discovery process, allowing researchers to identify promising lead compounds with higher precision and reduced experimental costs.

In addition to its pharmaceutical applications, 5-p-Tolyl-oxazole-2-carboxylic acid has found utility in materials science. The unique electronic and steric properties of this compound make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, contributing to the development of more efficient optoelectronic materials.

The synthesis of 5-p-Tolyl-oxazole-2-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors such as p-toluic acid or its derivatives. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial applications. Catalytic processes, including transition metal-catalyzed reactions, have been particularly effective in streamlining the synthetic route while maintaining high selectivity.

The biological activity of 5-p-Tolyl-oxazole-2-carboxylic acid has been extensively studied in recent years. Researchers have synthesized various derivatives and evaluated their efficacy against a range of diseases. Notably, some derivatives have shown promising results in preclinical studies as inhibitors of enzymes involved in cancer progression. The carboxylic acid moiety at the 2-position provides a site for further functionalization, allowing for the introduction of additional pharmacophores that can enhance therapeutic activity.

The role of 5-p-Tolyl-oxazole-2-carboxylic acid in drug discovery has been further highlighted by its incorporation into libraries of compounds used in high-throughput screening assays. These libraries are instrumental in identifying novel drug candidates by testing large numbers of compounds against biological targets rapidly. The structural diversity offered by derivatives of 5-p-Tolyl-oxazole-2-carboxylic acid makes it an attractive component in such screening programs.

Environmental considerations have also influenced research into 5-p-Tolyl-oxazole-2-carboxylic acid. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and biocatalytic processes are being explored as alternatives to traditional synthetic methods, aligning with broader sustainability goals in chemical manufacturing.

The future prospects for 5-p-Tolyl-oxazole-2-carboxylic acid are promising, with ongoing research expected to uncover new applications and improve existing ones. As computational tools become more sophisticated and synthetic methodologies evolve, the potential for this compound to contribute to advancements across multiple fields will continue to grow. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society.